Cas no 1346604-85-0 (N,N-Dimethyl-1H-indene-2-ethanamine-d6 Hydrochloride)

• Product Name: N,N-Dimethyl-1H-indene-2-ethanamine-d6 Hydrochloride
• CAS No: 1346604-85-0
• MF: C₁₃H₁₈ClN
• MW: 229.778692722321
• CID: 5065675
• Update Time: 2025-05-24

N,N-Dimethyl-1H-indene-2-ethanamine-d6 Hydrochloride Chemical and Physical Properties

Names and Identifiers

• N,N-Dimethyl-1H-indene-2-ethanamine-d6 Hydrochloride
• 2-(1H-inden-2-yl)-N,N-bis(trideuteriomethyl)ethanamine;hydrochloride

• Inchi： 1S/C13H17N.ClH/c1-14(2)8-7-11-9-12-5-3-4-6-13(12)10-11;/h3-6,9H,7-8,10H2,1-2H3;1H/i1D3,2D3;
• InChI Key： JUASECOLMLHBSN-TXHXQZCNSA-N
• SMILES： Cl.N(C([2H])([2H])[2H])(C([2H])([2H])[2H])CCC1=CC2C=CC=CC=2C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 217
• Topological Polar Surface Area: 3.2

Experimental Properties

• Melting Point: NA

N,N-Dimethyl-1H-indene-2-ethanamine-d6 Hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on N,N-Dimethyl-1H-indene-2-ethanamine-d6 Hydrochloride

Comprehensive Overview of N,N-Dimethyl-1H-indene-2-ethanamine-d6 Hydrochloride (CAS No. 1346604-85-0)

N,N-Dimethyl-1H-indene-2-ethanamine-d6 Hydrochloride (CAS No. 1346604-85-0) is a deuterated analog of a biologically active indene derivative, widely utilized in pharmaceutical research and analytical chemistry. This compound is particularly valued for its isotopic labeling, which enhances its application in mass spectrometry and NMR studies. The incorporation of deuterium (d6) significantly improves metabolic stability and reduces background interference, making it a preferred choice for pharmacokinetic and drug metabolism studies.

The growing demand for deuterated compounds in drug development has positioned N,N-Dimethyl-1H-indene-2-ethanamine-d6 Hydrochloride as a critical tool for researchers. Its unique structure, featuring an indene core and dimethylaminoethyl side chain, allows for versatile interactions with biological targets. Recent advancements in precision medicine and personalized therapeutics have further amplified interest in such labeled compounds, as they enable more accurate tracking of drug distribution and efficacy.

From a synthetic perspective, CAS No. 1346604-85-0 is synthesized through meticulous deuteration processes, ensuring high isotopic purity. This is crucial for applications in quantitative bioanalysis and isotope dilution mass spectrometry (IDMS), where even minor impurities can skew results. The compound’s hydrochloride salt form enhances its solubility, facilitating its use in aqueous-based assays and in vivo studies.

In the context of current research trends, N,N-Dimethyl-1H-indene-2-ethanamine-d6 Hydrochloride aligns with the increasing focus on stable isotope-labeled internal standards (SIL-IS). These standards are indispensable for overcoming matrix effects in complex biological samples, a challenge frequently encountered in LC-MS/MS workflows. Researchers also leverage this compound to explore neurotransmitter analogs, given its structural resemblance to certain neuromodulators.

The compound’s relevance extends to drug discovery pipelines, where deuterated molecules are explored for their potential to improve drug half-life and reduce toxicity. This has sparked discussions in forums and publications about the "deuterium switch" strategy, a hot topic in medicinal chemistry. Additionally, its applications in metabolomics and proteomics highlight its cross-disciplinary utility, addressing common search queries like "deuterated standards for metabolomics" or "isotope-labeled compounds in proteomics."

Quality control of CAS No. 1346604-85-0 adheres to stringent protocols, with certifications like COA (Certificate of Analysis) and NMR/HPLC data ensuring batch-to-batch consistency. Suppliers often emphasize its storage conditions (e.g., -20°C, desiccated) to maintain stability, a detail frequently sought by laboratory purchasers. The compound’s shelf life and handling precautions are also common points of inquiry in scientific communities.

In summary, N,N-Dimethyl-1H-indene-2-ethanamine-d6 Hydrochloride exemplifies the intersection of isotope chemistry and biomedical research. Its role in advancing high-throughput screening and translational medicine underscores its importance in modern science. As the pharmaceutical industry continues to prioritize deuterium incorporation and labeling techniques, this compound remains a pivotal resource for innovators worldwide.